2-methoxy-N-methyl-5-[(6-methyl-3,4-dihydro-1(2H)-quinolinyl)sulfonyl]benzamide

• IUPAC Name: 2-methoxy-N-methyl-5-[(6-methyl-3,4-dihydro-2H-quinolin-1-yl)sulfonyl]benzamide
• InChI: InChI=1S/C19H22N2O4S/c1-13-6-8-17-14(11-13)5-4-10-21(17)26(23,24)15-7-9-18(25-3)16(12-15)19(22)20-2/h6-9,11-12H,4-5,10H2,1-3H3,(H,20,22)
• InChI Key: JVPDMYQWZDVTGQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N(CCC2)S(=O)(=O)C3=CC(=C(C=C3)OC)C(=O)NC
• Molecular Formula: C19H22N2O4S
• Molecular Weight: 374.5 g/mol

Description

2-methoxy-N-methyl-5-[(6-methyl-3,4-dihydro-1(2H)-quinolinyl)sulfonyl]benzamide is a chemical compound that has been extensively studied in the field of medicinal chemistry due to its potential therapeutic applications. This compound is also known as GW441756 and is a selective antagonist of the orexin-1 receptor.

Mechanism of Action

The mechanism of action of 2-methoxy-N-methyl-5-[(6-methyl-3,4-dihydro-1(2H)-quinolinyl)sulfonyl]benzamide involves the selective blockade of the orexin-1 receptor. This receptor is primarily expressed in the hypothalamus and is involved in the regulation of various physiological processes, including wakefulness, appetite, and energy metabolism.
Biochemical and Physiological Effects:
2-methoxy-N-methyl-5-[(6-methyl-3,4-dihydro-1(2H)-quinolinyl)sulfonyl]benzamide has been shown to have several biochemical and physiological effects. It has been shown to decrease wakefulness and increase sleep in animal models. It has also been shown to decrease food intake and body weight in animal models.

Advantages and Limitations for Lab Experiments

The advantages of using 2-methoxy-N-methyl-5-[(6-methyl-3,4-dihydro-1(2H)-quinolinyl)sulfonyl]benzamide in lab experiments include its selectivity for the orexin-1 receptor and its potential therapeutic applications. However, the limitations of using this compound include its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for research on 2-methoxy-N-methyl-5-[(6-methyl-3,4-dihydro-1(2H)-quinolinyl)sulfonyl]benzamide. These include further studies on its mechanism of action, its potential therapeutic applications in the treatment of neurological disorders, and the development of more selective and potent orexin-1 receptor antagonists. Additionally, further research is needed to determine the potential toxicity of this compound and its suitability for use in clinical trials.

Synthesis Methods

The synthesis of 2-methoxy-N-methyl-5-[(6-methyl-3,4-dihydro-1(2H)-quinolinyl)sulfonyl]benzamide involves several steps. The first step is the reaction of 2-methoxy-5-nitrobenzoic acid with thionyl chloride to form 2-methoxy-5-chlorobenzoic acid. The second step involves the reaction of 2-methoxy-5-chlorobenzoic acid with N-methyl-4-piperidone to form 2-methoxy-N-methyl-5-chlorobenzamide. The third step involves the reaction of 2-methoxy-N-methyl-5-chlorobenzamide with 6-methyl-3,4-dihydro-1(2H)-quinolinone to form 2-methoxy-N-methyl-5-[(6-methyl-3,4-dihydro-1(2H)-quinolinyl)sulfonyl]benzamide.

Scientific Research Applications

2-methoxy-N-methyl-5-[(6-methyl-3,4-dihydro-1(2H)-quinolinyl)sulfonyl]benzamide has been extensively studied for its potential use as a therapeutic agent in the treatment of various neurological disorders. It has been shown to be a selective antagonist of the orexin-1 receptor, which is involved in the regulation of sleep-wake cycles, appetite, and energy metabolism.